91-50-9

Benzoic acid, 2-[[2-methyl-3-[4-(1-methylethyl)phenyl]propylidene]amino]-, methyl ester

• CAS RN:
• 91-50-9

• Formula:
• C21H25NO2

• InChI:
• InChI=1S/C21H25NO2/c1-15(2)18-11-9-17(10-12-18)13-16(3)14-22-20-8-6-5-7-19(20)21(23)24-4/h5-12,14-16H,13H2,1-4H3

• InChIKey:
• GPMKWOCILXNQON-UHFFFAOYSA-N

• Benzoic acid, 2-[[2-methyl-3-[4-(1-methylethyl)phenyl]propylidene]amino]-, methyl ester, also known as Benzoic acid, 2-[[2-methyl-3-[4-(1-methylethyl)phenyl]propylidene]amino]-, methyl ester, is a useful research compound. Its molecular formula is C21H25NO2 and its molecular weight is 323.4 g/mol. The purity is usually 95%.

Quercimeritrin

In Stock

• CAS RN:
• 491-50-9

• Formula:
• C21H20O12

• InChI:
• InChI=1S/C21H20O12/c22-6-13-15(26)17(28)19(30)21(33-13)31-8-4-11(25)14-12(5-8)32-20(18(29)16(14)27)7-1-2-9(23)10(24)3-7/h1-5,13,15,17,19,21-26,28-30H,6H2/t13-,15-,17+,19-,21-/m1/s1

• InChIKey:
• BBFYUPYFXSSMNV-HMGRVEAOSA-N

• Quercetin-7-O-β-D-glucopyranoside is a flavonoid originally isolated from G. hirsutum that has diverse biological activities, including antioxidant, anti-inflammatory, and anti-angiogenic properties. It has antioxidant activity in a oxygen radical absorbance capacity (ORAC) assay and decreases tert-butyl hydroperoxide-induced reactive oxygen species (ROS) production in L-929 cells when used at concentrations of 0.25 and 1 µg/ml. Quercetin-7-O-β-D-glucopyranoside (15 and 30 µg/ml) reduces protein levels of inducible nitric oxide synthase (iNOS) and COX-2 in LPS-stimulated RAW 264.7 cells. It decreases angiogenesis in isolated rat aortic rings and proliferation of human umbilical vein endothelial cells (HUVECs) but has no effect on tube formation or chemotaxis of HUVECs when used at a concentration of 100 µM.
  Quercetin-7-O-glucoside analytical standard provided with w/w...

tert-Butyl L-alaninate

In Stock

• CAS RN:
• 21691-50-9

• Formula:
• C7H15NO2

• InChI:
• InChI=1S/C7H15NO2/c1-5(8)6(9)10-7(2,3)4/h5H,8H2,1-4H3/t5-/m0/s1

• InChIKey:
• TZHVYFBSLOMRCU-YFKPBYRVSA-N

• Tert-Butyl L-alaninate is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.2 g/mol. The purity is usually 95%.

2-(1,5-Dihydroxy-3,4-dioxonaphthalen-2-yl)-3-methoxy-5-methylbenzoic acid

Usually In Stock

• CAS RN:
• 76191-50-9

• Formula:
• C19H14O7

• InChI:
• InChI=1S/C19H14O7/c1-8-6-10(19(24)25)14(12(7-8)26-2)15-16(21)9-4-3-5-11(20)13(9)17(22)18(15)23/h3-7,20-21H,1-2H3,(H,24,25)

• InChIKey:
• PBKZJIMGHNPKBJ-UHFFFAOYSA-N

• 2-(1,5-Dihydroxy-3,4-dioxonaphthalen-2-yl)-3-methoxy-5-methylbenzoic acid is a member of naphthalenes, a ring assembly and a member of benzenes.
  2-(1,5-Dihydroxy-3,4-dioxonaphthalen-2-yl)-3-methoxy-5-methylbenzoic acid is a natural product found in Streptomyces with data available.

6-(O-Carboxymethyl)oximinoestradiol

In Stock

• CAS RN:
• 55591-50-9

• Formula:
• C₂₀H₂₅NO₅

• 6-(O-Carboxymethyl)oximinoestradiol, also known as 6-(O-Carboxymethyl)oximinoestradiol, is a useful research compound. Its molecular formula is C₂₀H₂₅NO₅ and its molecular weight is 359.42. The purity is usually 95%.

methyl 4-(2-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate

• CAS RN:
• 128691-50-9

• Formula:
• C21H16ClNO3

• InChI:
• InChI=1S/C21H16ClNO3/c1-11-16(21(25)26-2)17(14-9-5-6-10-15(14)22)18-19(23-11)12-7-3-4-8-13(12)20(18)24/h3-10,17,23H,1-2H3

• InChIKey:
• MOYSTPSAFJXDNA-UHFFFAOYSA-N

• Methyl 4-(2-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C21H16ClNO3 and its molecular weight is 365.8g/mol. The purity is usually 95%.

N'-(4-chlorophenyl)-N-(prop-2-en-1-yl)(ethylsulfanyl)methanimidamide; oxalic acid

In Stock

• CAS RN:
• 380491-50-9

• Formula:
• C14H17ClN2O4S

• InChI:
• InChI=1S/C12H15ClN2S.C2H2O4/c1-3-9-14-12(16-4-2)15-11-7-5-10(13)6-8-11;3-1(4)2(5)6/h3,5-8H,1,4,9H2,2H3,(H,14,15);(H,3,4)(H,5,6)

• InChIKey:
• MSXUBISFJAMOKC-UHFFFAOYSA-N

• N'-(4-chlorophenyl)-N-(prop-2-en-1-yl)(ethylsulfanyl)methanimidamide; oxalic acid is a useful research compound. Its molecular formula is C14H17ClN2O4S and its molecular weight is 344.81. The purity is usually 95%.

6-(allylthio)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

In Stock

• CAS RN:
• 534591-50-9

• Formula:
• C14H11FN4OS

• InChI:
• InChI=1S/C14H11FN4OS/c1-2-7-21-14-17-12-11(13(20)18-14)8-16-19(12)10-5-3-9(15)4-6-10/h2-6,8H,1,7H2,(H,17,18,20)

• InChIKey:
• RQIHZUWBEPTOFN-UHFFFAOYSA-N

• 6-(allylthio)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C14H11FN4OS and its molecular weight is 302.33. The purity is usually 95%.

1-(2-(dimethylamino)ethyl)-5-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636991-50-9

• Formula:
• C22H26N2O5S

• InChI:
• InChI=1S/C22H26N2O5S/c1-5-29-15-9-8-14(13-16(15)28-4)19-18(20(25)17-7-6-12-30-17)21(26)22(27)24(19)11-10-23(2)3/h6-9,12-13,19,26H,5,10-11H2,1-4H3

• InChIKey:
• CPOUIRGXVPOKDR-UHFFFAOYSA-N

• 1-(2-(dimethylamino)ethyl)-5-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H26N2O5S and its molecular weight is 430.52. The purity is usually 95%.

2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

In Stock

• CAS RN:
• 893991-50-9

• Formula:
• C16H13ClN4OS2

• InChI:
• InChI=1S/C16H13ClN4OS2/c1-10-8-24-16(18-10)19-14(22)9-23-15-7-6-13(20-21-15)11-2-4-12(17)5-3-11/h2-8H,9H2,1H3,(H,18,19,22)

• InChIKey:
• CWUBXAAIXAFQJZ-UHFFFAOYSA-N

• 2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H13ClN4OS2 and its molecular weight is 376.88. The purity is usually 95%.

N-(4-chlorophenyl)-2-((4-(2-(isopropylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953991-50-9

• Formula:
• C16H18ClN3O2S2

• InChI:
• InChI=1S/C16H18ClN3O2S2/c1-10(2)18-14(21)7-13-8-23-16(20-13)24-9-15(22)19-12-5-3-11(17)4-6-12/h3-6,8,10H,7,9H2,1-2H3,(H,18,21)(H,19,22)

• InChIKey:
• OETVNRNOGAOXFQ-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-(isopropylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H18ClN3O2S2 and its molecular weight is 383.91. The purity is usually 95%.

Cyclopentyl 2,4-dimethylphenyl ketone

In Stock

• CAS RN:
• 898791-50-9

• Formula:
• C14H18O

• InChI:
• InChI=1S/C14H18O/c1-10-7-8-13(11(2)9-10)14(15)12-5-3-4-6-12/h7-9,12H,3-6H2,1-2H3

• InChIKey:
• BLJNXLKEJANFMX-UHFFFAOYSA-N

• Cyclopentyl 2,4-dimethylphenyl ketone is a useful research compound. Its molecular formula is C14H18O and its molecular weight is 202.29 g/mol. The purity is usually 95%.

7-Diethylamino-3-((((2-iodoacetamido)ethyl) amino)carbonyl)coumarin

In Stock

• CAS RN:
• 160291-50-9

• Formula:
• C18H22IN3O4

• InChI:
• InChI=1S/C18H22IN3O4/c1-3-22(4-2)13-6-5-12-9-14(18(25)26-15(12)10-13)17(24)21-8-7-20-16(23)11-19/h5-6,9-10H,3-4,7-8,11H2,1-2H3,(H,20,23)(H,21,24)

• InChIKey:
• OGQHCUYSWDOIMP-UHFFFAOYSA-N

• 7-Diethylamino-3-((((2-iodoacetamido)ethyl) amino)carbonyl)coumarin is a useful research compound. Its molecular formula is C18H22IN3O4 and its molecular weight is 471.3 g/mol. The purity is usually 95%.

1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(2-methoxyphenyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014091-50-9

• Formula:
• C25H21F2N3O3

• InChI:
• InChI=1S/C25H21F2N3O3/c1-32-23-5-3-2-4-22(23)28-24(31)21-15-30(14-17-6-10-19(26)11-7-17)29-25(21)33-16-18-8-12-20(27)13-9-18/h2-13,15H,14,16H2,1H3,(H,28,31)

• InChIKey:
• SUASWDUBBLITKH-UHFFFAOYSA-N

• 1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(2-methoxyphenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H21F2N3O3 and its molecular weight is 449.458. The purity is usually 95%.

N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1234891-50-9

• Formula:
• C19H19ClN6O3S

• InChI:
• InChI=1S/C19H19ClN6O3S/c1-11-16(30-25-24-11)19(29)26-6-4-12(5-7-26)10-22-17(27)18(28)23-15-8-14(20)3-2-13(15)9-21/h2-3,8,12H,4-7,10H2,1H3,(H,22,27)(H,23,28)

• InChIKey:
• HGKOYXZRICZQAO-UHFFFAOYSA-N

• N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H19ClN6O3S and its molecular weight is 446.91. The purity is usually 95%.

4-Bromo-5-chloro-2-methylbenzaldehyde

In Stock

• CAS RN:
• 1394291-50-9

• Formula:
• C8H6BrClO

• InChI:
• InChI=1S/C8H6BrClO/c1-5-2-7(9)8(10)3-6(5)4-11/h2-4H,1H3

• InChIKey:
• KNXNOEQKERZPKL-UHFFFAOYSA-N

• 4-Bromo-5-chloro-2-methylbenzaldehyde is a useful research compound. Its molecular formula is C8H6BrClO and its molecular weight is 233.49 g/mol. The purity is usually 95%.